Cas no 1368323-85-6 (5-bromo-6-fluoro-indoline)

• Product Name: 5-bromo-6-fluoro-indoline
• CAS No: 1368323-85-6
• MF: C₈H₇BrFN
• MW: 216.0502846241
• MDL: MFCD22037765
• CID: 4670080
• PubChem ID: 82393745
• Update Time: 2025-11-01

5-bromo-6-fluoro-indoline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-fluoroindoline
• 5-bromo-6-fluoro-2,3-dihydro-1H-indole
• SB66201
• C72478
• 5-bromo-6-fluoro-indoline
• SY237663
• BS-42705
• CS-0187122
• SCHEMBL23384713
• EN300-1145538
• 1368323-85-6
• MFCD22037765

• MDL： MFCD22037765
• Inchi： 1S/C8H7BrFN/c9-6-3-5-1-2-11-8(5)4-7(6)10/h3-4,11H,1-2H2
• InChI Key： VPAXVAXDAQLWIH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)CCN2)F

Computed Properties

• Exact Mass: 214.97459g/mol
• Monoisotopic Mass: 214.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12

5-bromo-6-fluoro-indoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD00757704)

Additional information on 5-bromo-6-fluoro-indoline

Research Brief on 5-Bromo-6-Fluoro-Indoline (CAS: 1368323-85-6): Recent Advances and Applications

The compound 5-bromo-6-fluoro-indoline (CAS: 1368323-85-6) has recently emerged as a significant intermediate in pharmaceutical research, particularly in the development of novel therapeutic agents. This heterocyclic scaffold has attracted considerable attention due to its structural versatility and potential biological activities. Recent studies have explored its applications in drug discovery, with a focus on its role as a building block for kinase inhibitors and other targeted therapies.

In the past two years, several research groups have investigated the synthetic pathways for 5-bromo-6-fluoro-indoline, optimizing yields and purity for pharmaceutical applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route with 85% yield, highlighting the compound's growing importance in medicinal chemistry. The bromo and fluoro substituents at the 5 and 6 positions respectively provide unique electronic properties that make this indoline derivative particularly valuable for structure-activity relationship studies.

Recent pharmacological evaluations have revealed that 5-bromo-6-fluoro-indoline serves as a key precursor in the development of selective kinase inhibitors. A 2024 preclinical study showed derivatives of this compound exhibiting promising activity against FLT3 and Trk family kinases, with IC50 values in the low nanomolar range. These findings suggest potential applications in oncology, particularly for hematological malignancies and solid tumors where these kinase pathways are dysregulated.

The compound's metabolic stability and pharmacokinetic properties have been the subject of recent investigations. Research published in Drug Metabolism and Disposition (2023) reported favorable metabolic profiles for 5-bromo-6-fluoro-indoline derivatives, with improved half-lives compared to earlier indoline-based compounds. This enhanced stability makes it particularly attractive for oral drug development programs.

Emerging applications in radiopharmaceuticals have also been reported. A 2024 study demonstrated the successful incorporation of 5-bromo-6-fluoro-indoline derivatives into PET tracer molecules, showing excellent blood-brain barrier penetration and tumor-specific accumulation in glioblastoma models. This opens new possibilities for diagnostic imaging and theranostic applications in neuro-oncology.

Current challenges in the field include the need for more scalable synthetic methods and further optimization of the compound's physicochemical properties. However, the growing body of research suggests that 5-bromo-6-fluoro-indoline (1368323-85-6) will continue to play an important role in drug discovery, particularly in targeted cancer therapies and CNS drug development. Future research directions likely include expanded structure-activity relationship studies and exploration of combination therapies using derivatives of this promising scaffold.